Superiority Over Dexamethasone in Acute Lung Injury Model
In a randomized, controlled, prospective animal study, IKK‑NBD peptide (admixed to surfactant) was compared head‑to‑head against dexamethasone in a newborn piglet airway inflammation model. After 24 h of mechanical ventilation, IKK‑NBD peptide significantly outperformed dexamethasone across four clinically relevant endpoints (all p < 0.05) [REFS‑1].
| Evidence Dimension | Lung function and inflammation improvement at 24 h post‑intervention |
|---|---|
| Target Compound Data | PaO₂/FiO₂: 230 ± 9 mmHg; ventilation efficiency index: 0.18 ± 0.01; extravascular lung water: 24 ± 1 ml kg⁻¹; PMNL in BAL fluid: 112 ± 21 cells μl⁻¹; IL‑8 in BAL fluid: 351 ± 117 pg ml⁻¹ |
| Comparator Or Baseline | Dexamethasone (S+Dexa): PaO₂/FiO₂: 188 ± 14 mmHg; ventilation efficiency index: 0.14 ± 0.01; extravascular lung water: 29 ± 2 ml kg⁻¹; PMNL in BAL fluid: 208 ± 34 cells μl⁻¹ |
| Quantified Difference | PaO₂/FiO₂ improved by 22% (230 vs. 188 mmHg); ventilation efficiency improved by 29% (0.18 vs. 0.14); lung water reduced by 17% (24 vs. 29 ml kg⁻¹); PMNL infiltration reduced by 46% (112 vs. 208 cells μl⁻¹) |
| Conditions | Newborn piglet airway lavage model (ARDS surrogate); n = 8 per group; surfactant‑admixed administration; 24 h mechanical ventilation |
Why This Matters
Demonstrates that NBD peptide achieves superior functional outcomes over dexamethasone—the clinical standard of care—in a translationally relevant large‑animal acute lung injury model, making it the preferred tool for preclinical respiratory inflammation studies where steroid‑sparing effects are critical.
- [1] von Bismarck P, Klemm K, García Wistädt CF, Winoto‑Morbach S, Schütze S, Krause MF. Selective NF‑κB inhibition, but not dexamethasone, decreases acute lung injury in a newborn piglet airway inflammation model. J Appl Physiol. 2009;107(3):880‑887. doi:10.1152/japplphysiol.00145.2009 View Source
